2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid

• Molecular Formula: C16H24N2O5
• Molecular Weight: 324.37 g/mol
• IUPAC Name: 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-4-propan-2-yl-1,3-oxazole-5-carboxylic acid
• InChI: InChI=1S/C16H24N2O5/c1-9(2)11-12(14(19)20)22-13(17-11)10-6-7-18(8-10)15(21)23-16(3,4)5/h9-10H,6-8H2,1-5H3,(H,19,20)
• InChI Key: DKXHCGIFNPSZOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(OC(=N1)C2CCN(C2)C(=O)OC(C)(C)C)C(=O)O

Description

2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid is a heterocyclic compound featuring a 1,3-oxazole core substituted at positions 2, 4, and 5. The oxazole ring is functionalized with a tert-butoxycarbonyl (Boc)-protected pyrrolidin-3-yl group at position 2, a propan-2-yl (isopropyl) group at position 4, and a carboxylic acid moiety at position 6. The Boc group enhances solubility and stability during synthetic processes, while the carboxylic acid enables further derivatization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid typically involves multiple steps, starting from readily available starting materialsCommon reagents used in these reactions include tert-butyl chloroformate, pyrrolidine, and various catalysts and solvents .

Industrial Production Methods

Industrial production methods for this compound may involve optimized synthetic routes that maximize yield and minimize waste. These methods often use large-scale reactors and continuous flow processes to ensure consistent quality and efficiency. Specific details on industrial production methods are typically proprietary and may vary between manufacturers .

Chemical Reactions Analysis

Types of Reactions

2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can introduce new functional groups, leading to a variety of derivatives .

Scientific Research Applications

2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid has several scientific research applications:

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: The compound may be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, depending on the target and the context of the interaction .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is compared to structurally analogous heterocycles with variations in the core ring, substituents, or protective groups. Key examples include:

Compound Name	Heterocycle	Substituents	Molecular Formula	Molecular Weight	CAS Number	Key Differences
Target Compound	1,3-Oxazole	2-(Boc-pyrrolidin-3-yl), 4-(propan-2-yl), 5-carboxylic acid	C16H24N2O5	332.38	Not provided	Reference compound for comparison.
1-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1,2,3-Triazole	5-(difluoromethyl), 4-carboxylic acid, 1-(Boc-pyrrolidin-3-yl)	C13H18F2N4O4	332.31	2044903-03-7	Triazole core instead of oxazole; difluoromethyl substituent enhances lipophilicity.
2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid	1,3-Oxazole	2-(Boc-piperidin-4-yl), 4-(propan-2-yl), 5-carboxylic acid	C17H26N2O5	338.40	2060049-75-2	Piperidine ring (6-membered) instead of pyrrolidine (5-membered); increased steric bulk.
2-(1-(tert-butoxycarbonyl)pyrrolidin-3-yl)benzoic acid	Benzene	2-(Boc-pyrrolidin-3-yl), carboxylic acid	C16H21NO4	291.34	889953-29-1	Aromatic benzene replaces oxazole; lacks isopropyl group.
5-{1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl}-1H-pyrazole-4-carboxylic acid	Pyrazole	5-(Boc-pyrrolidin-3-yl), 4-carboxylic acid	C12H18N3O4	280.29	Not provided	Pyrazole core instead of oxazole; altered electronic properties.

Physicochemical Properties

• Solubility : The Boc group in the target compound improves solubility in organic solvents (e.g., THF, DCM) compared to unprotected analogs. The carboxylic acid moiety enhances water solubility relative to ester derivatives (e.g., ethyl carboxylates in ).
• Stability : The Boc-protected pyrrolidine confers stability against nucleophilic attack, unlike compounds with free amines (e.g., intermediates in ).

Biological Activity

2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid is a complex organic compound that has garnered attention due to its potential biological activities. This article delves into the biological properties, mechanisms of action, and relevant case studies associated with this compound.

Chemical Structure and Properties

The compound is characterized by a unique oxazole ring fused with a pyrrolidine moiety, which contributes to its biological activity. The structural formula can be represented as follows:

$$\text{C}_{12}\text{H}_{19}\text{N}_{2}\text{O}_{4}$$

Antimicrobial Activity

Recent studies have indicated that derivatives of oxazole compounds exhibit significant antimicrobial properties. For instance, compounds similar to 2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid have shown effectiveness against various bacterial strains. A study highlighted the inhibition of bacterial growth at concentrations as low as 10 µg/mL, suggesting a robust antimicrobial potential .

Anticancer Properties

The compound's ability to inhibit cell proliferation in cancer cell lines has been documented. Research indicates that it can induce apoptosis in specific types of cancer cells, such as breast and colon cancer. The mechanism involves the activation of caspases and modulation of apoptotic pathways, leading to increased cell death in treated cells compared to controls .

Enzyme Inhibition

Enzymatic assays have demonstrated that this compound acts as an inhibitor for certain enzymes involved in metabolic pathways. For example, it has been shown to inhibit dihydrofolate reductase (DHFR), which is crucial for nucleotide synthesis in rapidly dividing cells. The inhibition constant (Ki) was determined to be in the micromolar range, indicating a potent interaction with the enzyme .

Case Study 1: Antimicrobial Efficacy

In a controlled laboratory setting, 2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid was tested against Staphylococcus aureus and Escherichia coli. The compound displayed significant bactericidal activity with minimal inhibitory concentration (MIC) values reported at 15 µg/mL for S. aureus and 20 µg/mL for E. coli. This study suggests its potential as a lead compound for developing new antibiotics .

Case Study 2: Cancer Cell Line Studies

In vitro studies on MCF-7 (breast cancer) and HT-29 (colon cancer) cell lines revealed that treatment with the compound resulted in a dose-dependent decrease in cell viability. Flow cytometry analysis confirmed an increase in early and late apoptotic cells after treatment with concentrations above 25 µM. These findings support the hypothesis that this compound may serve as a viable candidate for further anticancer drug development .

The biological activities of 2-{1-[(Tert-butoxy)carbonyl]pyrrolidin-3-yl}-4-(propan-2-yl)-1,3-oxazole-5-carboxylic acid are largely attributed to its structural features that allow it to interact with biological macromolecules:

• Enzyme Binding : The oxazole ring enhances binding affinity to target enzymes through π-stacking interactions.
• Cell Membrane Permeability : The presence of the tert-butoxycarbonyl group increases lipophilicity, facilitating cellular uptake.
• Apoptotic Pathway Activation : The compound modulates signaling pathways that lead to apoptosis, including Bcl-2 family proteins and caspase activation.

Q & A

Q. What are the typical synthetic routes for preparing this compound, and what catalysts are commonly employed?

The compound is synthesized via multi-step reactions involving palladium-based catalysts (e.g., palladium diacetate) and tert-butyl alcohol under inert atmospheres. For example, a two-step protocol includes Boc-protection of intermediates followed by cyclization. Reaction temperatures range from 40–100°C, with cesium carbonate as a base to facilitate coupling .

Example Reaction Conditions Table :

Step	Catalysts/Reagents	Temperature	Atmosphere	Yield
1	Pd(OAc)₂, tert-butyl alcohol	40–100°C	Inert (N₂/Ar)	Not reported
2	HCl (aqueous)	93–96°C	Ambient	High

Q. How should researchers safely handle this compound in laboratory settings?

Use PPE including P95/P1 respirators for particulate protection, nitrile gloves, and lab coats. Avoid inhalation and skin contact due to acute toxicity (H302, H312) and eye irritation (H319). Store away from strong acids/bases to prevent decomposition .

Q. What analytical methods are recommended for structural confirmation?

Use NMR (¹H/¹³C) to verify the Boc-protected pyrrolidine and oxazole moieties. High-resolution mass spectrometry (HRMS) confirms molecular weight (C₁₈H₂₃NO₄, MW 317.39). HPLC purity checks (>95%) are advised for intermediates .

Advanced Research Questions

Q. How can reaction yields be optimized for the Boc-protection step?

Optimize solvent polarity (e.g., tert-butyl alcohol vs. THF) and catalyst loading (e.g., 5–10 mol% Pd(OAc)₂). Monitor reaction progress via TLC or in-situ IR to minimize over-reaction. Elevated temperatures (80–100°C) improve kinetics but may risk Boc-group cleavage .

Q. What strategies mitigate decomposition during storage or reactions?

Store under nitrogen at –20°C to prevent hydrolysis of the Boc group. Avoid prolonged exposure to moisture or acidic conditions. If decomposition occurs (e.g., CO₂ release), repurify via silica gel chromatography using ethyl acetate/hexane gradients .

Q. How can researchers resolve contradictions in reported reaction efficiencies across studies?

Systematically vary parameters:

• Catalyst type (Pd(OAc)₂ vs. XPhos-ligated Pd).
• Base selection (Cs₂CO₃ vs. K₃PO₄).
• Solvent effects (polar aprotic vs. alcoholic solvents). Document kinetic profiles and side products via LC-MS to identify bottlenecks .

Q. What are the toxicological risks of prolonged exposure, and how are they managed?

The compound exhibits acute oral toxicity (LD₅₀ ~300 mg/kg in rodents) and respiratory irritation (H335). Implement fume hoods for weighing and dosing. For spills, neutralize with inert adsorbents (e.g., vermiculite) and dispose as hazardous waste .

Data Contradiction Analysis

Q. Why do Boc-deprotection methods yield variable results under similar conditions?

Contradictions arise from trace acidic impurities in solvents or residual Pd catalysts. Pre-treat solvents with molecular sieves, and include a chelating agent (e.g., EDTA) during workup. Validate deprotection completeness via ¹H NMR (absence of tert-butyl peaks at 1.2–1.4 ppm) .

Methodological Recommendations

• Purification : Use reverse-phase HPLC for polar intermediates (C18 column, acetonitrile/water + 0.1% TFA) .
• Stability Testing : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) to assess shelf-life .